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Compound of Interest

Compound Name: Gpx4-IN-3

Cat. No.: B8201784 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential procedures for the safe and compliant disposal of Gpx4-IN-3, a

potent glutathione peroxidase 4 (GPX4) inhibitor used in ferroptosis research. Adherence to

these protocols is critical to ensure personnel safety, prevent environmental contamination, and

maintain regulatory compliance. Gpx4-IN-3 is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects[1].

Chemical and Hazard Profile
A clear understanding of the chemical's properties is foundational to safe handling and

disposal.
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Property Value Reference

Chemical Name

α-[(2-chloroacetyl)[4-(5-

oxazolyl)phenyl]amino]-N-(2-

phenylethyl)-

benzo[b]thiophene-3-

acetamide

[2]

Synonyms
GPX4 Inhibitor 26a, PHGPx

Inhibitor 26a
[2]

Molecular Formula C29H24ClN3O3S [1][2]

Molecular Weight 530.04 g/mol [1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Step-by-Step Disposal Protocol
Follow these steps meticulously to ensure the safe disposal of Gpx4-IN-3 waste.

1. Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Wear protective, chemical-resistant gloves.

Body Protection: Don an impervious lab coat or clothing.

Ventilation: Conduct all handling and disposal procedures within a well-ventilated area,

preferably a chemical fume hood[1].

Emergency Stations: Ensure an accessible safety shower and eye wash station are nearby

before beginning[1].
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2. Waste Segregation and Collection:

Solid Waste:

Collect unused Gpx4-IN-3 powder, contaminated personal protective equipment (gloves,

wipes), and any other solid materials that have come into contact with the chemical.

Place all solid waste into a clearly labeled, sealed container designated for hazardous

chemical waste.

Liquid Waste:

Collect all solutions containing Gpx4-IN-3. This includes stock solutions, experimental

media, and rinsates from cleaning contaminated glassware.

Pour the liquid waste into a dedicated, leak-proof, and clearly labeled hazardous waste

container.

Crucially, avoid releasing any Gpx4-IN-3 into the environment, including drains or water

courses[1].

3. Labeling and Storage of Waste:

Labeling: The waste container must be clearly and accurately labeled with "Hazardous

Waste," the full chemical name "Gpx4-IN-3," and the associated hazard symbols (e.g.,

harmful, environmentally hazardous).

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste accumulation area, away from incompatible materials such as strong acids,

alkalis, and oxidizing agents[1].

4. Final Disposal:

Professional Disposal: The ultimate disposal of Gpx4-IN-3 waste must be conducted through

an approved and licensed hazardous waste disposal company[1]. Do not attempt to dispose

of this chemical through standard laboratory or municipal waste streams.
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Institutional Guidelines: Consult and adhere to your institution's specific Environmental

Health and Safety (EHS) guidelines for hazardous waste pickup and disposal. The

precautionary statement P501 explicitly directs users to "Dispose of contents/ container to an

approved waste disposal plant"[1].

Logical Workflow for Gpx4-IN-3 Disposal
The following diagram outlines the decision-making and procedural flow for the proper disposal

of Gpx4-IN-3.
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Caption: Workflow for the safe disposal of Gpx4-IN-3.
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This comprehensive guide, when followed, will ensure that your laboratory handles and

disposes of Gpx4-IN-3 in a manner that prioritizes safety and environmental responsibility.

Always refer to your institution's specific safety protocols in conjunction with this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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